![molecular formula C16H14F3NOS B5806216 3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide](/img/structure/B5806216.png)
3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide
Overview
Description
3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide, also known as PTTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of certain enzymes such as histone deacetylases (HDACs) and sirtuins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi, and reduce inflammation. This compound has also been shown to increase the acetylation of histones, which can lead to changes in gene expression.
Advantages and Limitations for Lab Experiments
3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent biological activity. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide. One area of interest is the development of this compound-based fluorescent probes for detecting cysteine-containing proteins. Another area of interest is the development of this compound analogs with improved solubility and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide can be synthesized using a multi-step process that involves the reaction of 4-(trifluoromethyl)benzaldehyde with thiophenol to form 4-(phenylthio)-4-(trifluoromethyl)benzaldehyde. This intermediate product is then reacted with propanoyl chloride to form this compound.
Scientific Research Applications
3-(phenylthio)-N-[4-(trifluoromethyl)phenyl]propanamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anticancer, antifungal, and anti-inflammatory properties. This compound has also been studied for its potential use as a fluorescent probe for detecting cysteine-containing proteins.
properties
IUPAC Name |
3-phenylsulfanyl-N-[4-(trifluoromethyl)phenyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NOS/c17-16(18,19)12-6-8-13(9-7-12)20-15(21)10-11-22-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFKZGWPUGHWJHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)NC2=CC=C(C=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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